Cas no 18520-78-0 ( )

• Product name: &nbsp
• CAS No: 18520-78-0
• MF: C₁₀H₁₂N₄O₅
• MW: 268.226081848145
• CID: 907250
• PubChem ID: 135478715

  Chemical and Physical Properties

Names and Identifiers

• 9-(3,4,5-trihydroxyoxan-2-yl)-3H-purin-6-one
• NSC107180
• DTXSID10939938
• NSC-107180
• SMR001570669
• MLS002703957
• SCHEMBL6683094
• 9-Pentopyranosyl-9H-purin-6-ol
• 18520-88-2
• NSC-110732
• NSC110732
• 18520-78-0
• CHEMBL1887730
• Hypoxanthine, 9-b-D-xylopyranosyl- (8CI)
•  

• Inchi： InChI=1S/C10H12N4O5/c15-4-1-19-10(7(17)6(4)16)14-3-13-5-8(14)11-2-12-9(5)18/h2-4,6-7,10,15-17H,1H2,(H,11,12,18)
• InChI Key： UKUBRHKAZHFGHP-UHFFFAOYSA-N
• SMILES： C1C(C(C(C(O1)N2C=NC3=C2N=CNC3=O)O)O)O

Computed Properties

• Exact Mass: 268.08076950g/mol
• Monoisotopic Mass: 268.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glycosylamines